2-(2-thienyl)-7-[(2-thienylmethyl)amino]-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-thiophen-2-yl-7-(thiophen-2-ylmethylamino)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C15H14N4OS2/c20-15-12-7-11(13-4-2-6-22-13)18-19(12)14(9-17-15)16-8-10-3-1-5-21-10/h1-7,14,16H,8-9H2,(H,17,20)
• InChI Key: ZFJIFGIKWPMIPZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=CC(=N2)C3=CC=CS3)C(=O)N1)NCC4=CC=CS4
• Molecular Formula: C15H14N4OS2
• Molecular Weight: 330.4 g/mol

Description

The compound “2-(2-thienyl)-7-[(2-thienylmethyl)amino]-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one” is a complex organic molecule. It contains several functional groups including a pyrazolo[1,5-a]pyrazin-4(5H)-one ring, two thienyl groups, and an amino group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or forming a new ring in the structure. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-a]pyrazin-4(5H)-one ring system is a bicyclic structure with nitrogen atoms incorporated into the rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amino group could participate in reactions such as acylation or alkylation, while the thienyl groups could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amino group could enhance its solubility in polar solvents.

Scientific Research Applications

Liquid Crystalline Materials

• Liquid crystalline 2-thienyl-4,6-diamino-1,3,5-triazines have been investigated for their phase behavior. Researchers observed two micellar cubic phases with different structures in an inverted sequence (Im m – Pm n) within a thermotropic phase transition. .

Thiazole Synthesis

• The compound’s structure includes a thiazole ring. .

Proteomics Research

• The compound ((4-Methoxyphenyl){2-oxo-2-[(2-thienylmethyl)-amino]ethyl}amino)acetic acid has been used in proteomics research. .

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this and related compounds.